Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane

• IUPAC Name: 3,4,4-trifluorobut-3-enylsulfonylbenzene
• InChI: InChI=1S/C10H9F3O2S/c11-9(10(12)13)6-7-16(14,15)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key: GGHKHARQZFCZMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=C(F)F)F
• Molecular Formula: C10H9F3O2S
• Molecular Weight: 250.24 g/mol

Description

“Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda~6~-sulfane” is a chemical compound with the molecular formula C10H9F3O2S. It is also known by other names such as “Phenyl 3,4,4-Trifluoro-3-butenyl sulfone” and "(3,4,4-trifluorobut-3-ene-1-sulfonyl)benzene".

Physical And Chemical Properties Analysis

This compound has a molecular weight of 250.24 g/mol. Other physical and chemical properties such as melting point, boiling point, and density are not specified in the search results.

Scientific Research Applications

Chemiluminescence Studies

Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda6-sulfane and its derivatives have been studied for their base-induced chemiluminescence properties. For instance, sulfanyl-substituted bicyclic dioxetanes derived from similar compounds exhibit light emission upon base-induced decomposition. These findings are significant in the development of new chemiluminescent materials and applications in analytical chemistry (Watanabe et al., 2010).

Synthesis of Polyfunctional Monofluoroalkene Derivatives

Research has shown that compounds similar to Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda6-sulfane can be used in the synthesis of various monofluoroalkene derivatives. This is crucial for the development of new organic compounds with potential applications in pharmaceuticals and materials science (Matsuo & Kende, 1991).

Hydrolysis and Kinetics Studies

Studies on the hydrolysis of diaryl(acylamino)(acyloxy)spiro-λ4-sulfanes, which are structurally related to Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda6-sulfane, provide insights into their chemical behavior and reactivity. These studies are significant for understanding the chemical properties and potential applications of such compounds (Vass et al., 1997).

Optical Activity and Stereochemistry

Research has been conducted on the synthesis and hydrolysis of optically active derivatives of Dioxo(phenyl)(3,4,4-trifluoro-3-butenyl)-lambda6-sulfane. These studies contribute to the understanding of stereochemistry and optical activity in such compounds, which is crucial for their potential use in chiral synthesis and stereochemical applications (Varga et al., 2003).